Cas no 1451393-16-0 (3-Bromo-2-chloro-6-fluorophenylboronic acid)

• Product Name: 3-Bromo-2-chloro-6-fluorophenylboronic acid
• CAS No: 1451393-16-0
• MF: C₆H₄BBrClFO₂
• MW: 253.261163711548
• MDL: MFCD11111903
• CID: 4600597
• PubChem ID: 57497245
• Update Time: 2025-06-14

3-Bromo-2-chloro-6-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-fluorophenylboronic acid
• (3-Bromo-2-chloro-6-fluorophenyl)boronic acid
• BIC39316
• BC001796
• Z1399
• D71447
• (3-Bromo-2-chloro-6-fluorophenyl)boronicacid
• BS-34406
• AKOS022181643
• 3-Bromo-2-chloro-6-fluorobenzeneboronic acid
• CS-0175184
• 1451393-16-0
• MFCD11111903
• (3-Bromo-2-chloro-6-fluoro-phenyl)boronic acid

• MDL： MFCD11111903
• Inchi： 1S/C6H4BBrClFO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2,11-12H
• InChI Key： VIFZAVAVSAFOMF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(B(O)O)=C1Cl)F

Computed Properties

• Exact Mass: 251.91603g/mol
• Monoisotopic Mass: 251.91603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 3-Bromo-2-chloro-6-fluorophenylboronic acid

Recent Advances in the Application of 3-Bromo-2-chloro-6-fluorophenylboronic acid (CAS: 1451393-16-0) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-chloro-6-fluorophenylboronic acid (CAS: 1451393-16-0) is a halogenated phenylboronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex biaryl structures with potential pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Bromo-2-chloro-6-fluorophenylboronic acid in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this boronic acid derivative as a key intermediate in the preparation of potent and selective BTK inhibitors, which showed promising activity against B-cell malignancies. The unique halogen substitution pattern of this compound was found to significantly influence the binding affinity and selectivity of the resulting inhibitors.

In the field of proteolysis targeting chimeras (PROTACs), 3-Bromo-2-chloro-6-fluorophenylboronic acid has emerged as a valuable linker component. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional molecules designed to target oncogenic proteins for degradation. The compound's boronic acid moiety was shown to facilitate efficient binding to target proteins while maintaining favorable pharmacokinetic properties.

From a chemical biology perspective, researchers have exploited the unique reactivity of 3-Bromo-2-chloro-6-fluorophenylboronic acid in developing new bioorthogonal reactions. A 2024 ACS Chemical Biology report detailed its use in selective protein modification strategies, where the boronic acid group enables specific conjugation under physiological conditions. This application opens new possibilities for targeted drug delivery and diagnostic probe development.

The pharmaceutical industry has shown growing interest in this compound as evidenced by several recent patent applications (2023-2024) covering its use in novel drug formulations. Particularly noteworthy is its incorporation into next-generation antibiotic candidates, where the halogenated phenylboronic acid scaffold demonstrates enhanced membrane permeability and target specificity against resistant bacterial strains.

Ongoing research continues to explore the full potential of 3-Bromo-2-chloro-6-fluorophenylboronic acid in medicinal chemistry. Current investigations focus on optimizing its physicochemical properties for improved drug-like characteristics while maintaining its valuable synthetic versatility. As the understanding of boronic acid chemistry in biological systems advances, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.